Cas no 1351641-16-1 (6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide)

• Product Name: 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide
• CAS No: 1351641-16-1
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5966133
• PubChem ID: 71792760
• Update Time: 2025-11-06

6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide
• N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CHEMBL4931788
• 1351641-16-1
• AKOS024542851
• F6244-2785
• VU0540117-1
• N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-6-oxo-1H-pyridine-3-carboxamide

• Inchi： 1S/C19H19N3O2/c23-18-8-7-16(13-21-18)19(24)20-10-3-4-11-22-12-9-15-5-1-2-6-17(15)14-22/h1-2,5-8,13H,9-12,14H2,(H,20,24)(H,21,23)
• InChI Key： ITGJZZDILQTCGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(NC=1)=O)NCC#CCN1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide (CAS No. 1351641-16-1)

The compound 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide, identified by its CAS No. 1351641-16-1, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure featuring a tetrahydroisoquinoline moiety and a dihydropyridine core, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pharmacophore properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide due to their versatility in drug design. The presence of both tetrahydroisoquinoline and dihydropyridine fragments in this compound suggests potential interactions with enzymes and receptors involved in neurological and cardiovascular disorders. This aligns with current research trends focusing on small molecule therapeutics for complex diseases, a topic frequently searched in academic databases and AI-driven literature reviews.

The structural complexity of CAS No. 1351641-16-1 offers multiple sites for structure-activity relationship (SAR) studies, a hot topic in modern pharmaceutical research. Chemists are exploring modifications to the but-2-yn-1-yl linker or the carboxamide group to optimize the compound's properties, such as solubility, metabolic stability, and target binding affinity. These investigations are crucial for addressing common challenges in drug development, including bioavailability and off-target effects, which are frequently discussed in professional forums and search queries.

From a synthetic chemistry perspective, the preparation of 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide involves innovative strategies to construct its polycyclic framework. Recent publications highlight the use of click chemistry approaches for assembling the alkyne-containing segment, reflecting the growing demand for efficient synthetic methodologies in organic chemistry. This aspect resonates with researchers searching for "green chemistry" solutions or "atom-economical reactions" in compound synthesis.

The potential biological activities of CAS No. 1351641-16-1 are currently under investigation, with preliminary studies suggesting possible applications in modulating protein-protein interactions. This aligns with contemporary drug discovery paradigms focusing on allosteric modulators and protein-targeting chimeras (PROTACs), topics that frequently appear in recent literature searches. The compound's dihydropyridine component, in particular, may offer interesting pharmacological profiles worth exploring further.

Quality control and analytical characterization of 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide require advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, addressing common concerns in pharmaceutical development about batch-to-batch consistency. The analytical data for this compound is of particular interest to researchers looking for "compound characterization protocols" or "impurity profiling methods."

In conclusion, 6-oxo-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,6-dihydropyridine-3-carboxamide (CAS No. 1351641-16-1) represents a promising scaffold in medicinal chemistry with multiple avenues for exploration. Its structural features combine elements of known pharmacologically active moieties, making it a subject of growing interest in both academic and industrial research settings. As investigations continue, this compound may contribute valuable insights to the development of novel therapeutic agents addressing unmet medical needs.